Cas no 51868-61-2 (L-Cysteine,N-acetyl-S-(2-carboxyethyl)-)
51868-61-2 structure
Product Name:L-Cysteine,N-acetyl-S-(2-carboxyethyl)-
CAS No:51868-61-2
MF:C8H13NO5S
MW:235.257521390915
CID:371860
PubChem ID:108073
Update Time:2025-04-19
L-Cysteine,N-acetyl-S-(2-carboxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- L-Cysteine,N-acetyl-S-(2-carboxyethyl)-
- N-Acetyl-S-(2-carboxyethyl)-L-cysteine Bis(dicyclohexylamine) Salt
- (2R)-2-acetamido-3-(2-carboxyethylsulfanyl)propanoic acid
- S-(2-carboxyethyl)-N-acetylcysteine
- 3-(n-acetyl-l-cystein-s-yl)propanoic acid
- N-Ac-Cec
- L-Cysteine, N-acetyl-S-(2-carboxyethyl)-
- ALANINE, N-ACETYL-3-(2-CARBOXYETHYLTHIO)-
- RFS74C5561
- AKOS030240678
- S-(2-Carboxyethyl)-N-(1-hydroxyethylidene)cysteine
- N-Acetyl-S-(2-carboxyethyl)cysteine
- (R)-2-Acetamido-3-((2-carboxyethyl)thio)propanoic acid
- (2R)-3-[(2-CARBOXYETHYL)SULFANYL]-2-ACETAMIDOPROPANOIC ACID
- DTXSID60966198
- Q27288098
- N-ACETYL-S-(2-CARBOXYETHYL)-L-CYSTEINE
- 2-Cema
- 51868-61-2
- SCHEMBL16097664
- UNII-RFS74C5561
- 2-Carboxyethylmercapturic acid
-
- Inchi: 1S/C8H13NO5S/c1-5(10)9-6(8(13)14)4-15-3-2-7(11)12/h6H,2-4H2,1H3,(H,9,10)(H,11,12)(H,13,14)/t6-/m0/s1
- InChI Key: CLQPFBSYILTXKI-LURJTMIESA-N
- SMILES: S(CCC(=O)O)C[C@@H](C(=O)O)NC(C)=O
Computed Properties
- Exact Mass: 235.05149
- Monoisotopic Mass: 235.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 129Ų
Experimental Properties
- Density: 1.382
- Boiling Point: 576.4°Cat760mmHg
- Flash Point: 302.4°C
- Refractive Index: 1.545
- PSA: 103.7
L-Cysteine,N-acetyl-S-(2-carboxyethyl)- Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
51868-61-2 (L-Cysteine,N-acetyl-S-(2-carboxyethyl)-) Related Products
- 14402-54-1(N-Acetyl-S-propyl-L-cysteine)
- 15060-26-1(L-Cysteine,N-acetyl-S-(2-hydroxyethyl)-)
- 23127-41-5(N-Acetyl-S-allyl-L-cysteine)
- 62305-89-9((3R)-5-Oxothiomorpholine-3-carboxylic Acid)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk